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Compound of Interest

Compound Name: Sodium malonate hydrate

Cat. No.: B145851 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of sodium malonate
hydrate in various solvents. The information is compiled from available scientific literature and

technical data sheets to support research and development activities, particularly in the fields

of pharmaceutical sciences and chemical synthesis.

Introduction
Sodium malonate (CH₂(COONa)₂) is the disodium salt of malonic acid. It often exists in its

hydrated form, sodium malonate monohydrate (CH₂(COONa)₂ · H₂O). Understanding its

solubility in different solvent systems is crucial for a wide range of applications, including its use

as a reagent in organic synthesis, a component in buffer solutions, and in the formulation of

pharmaceutical products. This document presents quantitative solubility data, details common

experimental protocols for solubility determination, and provides a visual representation of a

typical experimental workflow.

Quantitative Solubility Data
The solubility of sodium malonate is significantly dependent on the solvent and temperature.

The following tables summarize the available quantitative data.

Solubility in Water
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Sodium malonate hydrate is highly soluble in water. The solubility increases with

temperature, indicating an endothermic dissolution process.

Temperature (°C) Temperature (K)
Solubility (mol/kg
H₂O)

Solubility ( g/100 g
H₂O)

5.0 278.15 ~3.3 ~54.8

15.0 288.15 ~3.6 ~59.8

25.0 298.15 3.99 66.2

35.0 308.15 ~4.5 ~74.7

45.0 318.15 ~5.1 ~84.7

55.0 328.15 ~5.8 ~96.3

65.0 338.15 ~6.6 ~109.6

75.0 348.15 ~7.5 ~124.5

85.0 358.15 ~8.5 ~141.1

Note: Data at temperatures other than 298.15 K are estimated from the graphical

representation in Rozaini and Brimblecombe (2009) and are therefore approximate.[1][2][3]

Other reported aqueous solubility values for sodium malonate include:

1 M at 20 °C (for the monohydrate)[4]

148 g/L at 20°C (for the anhydrous form)[5]

350 mg/mL (for the anhydrous form)[5]

100 mg/mL (for the hydrate form)[6]

It is important to note the form of sodium malonate (anhydrous vs. hydrate) when comparing

solubility data, as this can lead to variations.

Solubility in Organic Solvents
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Data on the solubility of sodium malonate hydrate in organic solvents is less prevalent and

sometimes conflicting in the literature. Generally, it is considered to have low solubility in

nonpolar organic solvents.

Alcohol Solvents: Some sources indicate that sodium malonate is soluble in alcohol solvents.

[7] One source specifies that it is "dissolved in ethanol". However, another source claims it is

"not in alcohols, esters or benzene".[8] Quantitative data for its solubility in common alcohols

like methanol and ethanol is not readily available in the reviewed literature. For comparison,

the parent compound, malonic acid, exhibits higher solubility in methanol than in ethanol and

water.[9]

Acetone: No specific quantitative data for the solubility of sodium malonate hydrate in

acetone was found in the reviewed literature.

Further experimental investigation is required to definitively quantify the solubility of sodium
malonate hydrate in various organic solvents.

Experimental Protocols for Solubility Determination
Several methods can be employed to determine the solubility of a compound. The isothermal

shake-flask method is a common and reliable technique.

Isothermal Shake-Flask Method
This gravimetric method involves saturating a solvent with a solute at a constant temperature

and then determining the concentration of the solute in the saturated solution.

Materials:

Sodium malonate hydrate

Solvent of interest (e.g., water, ethanol)

Analytical balance

Constant temperature water bath or incubator with shaking capabilities

Volumetric flasks
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Syringe filters (e.g., 0.45 µm PTFE)

Drying oven

Procedure:

Sample Preparation: Add an excess amount of sodium malonate hydrate to a known

volume of the solvent in a sealed container (e.g., a screw-cap vial or flask). The presence of

undissolved solid is essential to ensure saturation.

Equilibration: Place the container in a constant temperature shaker bath set to the desired

temperature. Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure that

equilibrium is reached.

Sample Withdrawal and Filtration: Once equilibrium is established, allow the undissolved

solid to settle. Carefully withdraw a known volume of the supernatant using a pre-heated (or

pre-cooled to the experimental temperature) syringe. Immediately filter the solution through a

syringe filter to remove any undissolved particles.

Solvent Evaporation: Transfer a precisely weighed aliquot of the clear, saturated filtrate to a

pre-weighed container.

Drying and Weighing: Place the container in a drying oven at an appropriate temperature

(e.g., 105 °C) until all the solvent has evaporated and a constant weight of the dried sodium

malonate is achieved.

Calculation: The solubility can be calculated from the mass of the dissolved solid and the

mass or volume of the solvent used.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in a typical experimental workflow for

determining the solubility of sodium malonate hydrate using the isothermal shake-flask

method.
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Preparation Equilibration Analysis Result

Weigh excess
sodium malonate hydrate

Add to known
volume of solvent

Seal container and place
in shaker bath

Agitate at constant
temperature (24-48h) Withdraw supernatant Filter solution Weigh aliquot of filtrate Evaporate solvent Dry and weigh residue Calculate solubility

Click to download full resolution via product page

Isothermal shake-flask solubility determination workflow.

Conclusion
This technical guide summarizes the currently available data on the solubility of sodium
malonate hydrate. While its solubility in water is well-documented and shows a clear

temperature dependence, there is a need for more definitive quantitative studies on its

solubility in common organic solvents to resolve existing ambiguities. The provided

experimental protocol for the isothermal shake-flask method offers a reliable starting point for

researchers aiming to generate such data. For professionals in drug development, the high

aqueous solubility of sodium malonate is a key consideration in formulation design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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